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Introduction
1,6-Heptanediol (CAS No. 13175-27-4) is a linear diol belonging to the class of alpha,omega-

alkanediols.[1][2] These molecules, characterized by hydroxyl groups at the terminal positions

of a carbon chain, are fundamental building blocks in polymer chemistry and organic synthesis.

While its shorter-chain analogue, 1,6-hexanediol, has been extensively studied and utilized,

research specifically focused on 1,6-heptanediol is less abundant. This guide provides a

comprehensive review of the available literature on 1,6-heptanediol, covering its chemical and

physical properties, synthesis, and applications. In areas where specific data for 1,6-
heptanediol is limited, this review will draw comparisons with other alpha,omega-alkanediols

to provide a broader context and predictive insights.

Physicochemical Properties
The physicochemical properties of 1,6-heptanediol are summarized in the table below. These

properties are crucial for its application in various chemical processes, including as a solvent or

a monomer in polymerization reactions.
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Property Value Reference

Molecular Formula C₇H₁₆O₂ [2][3]

Molecular Weight 132.2 g/mol [2][3]

CAS Number 13175-27-4 [1][2][3]

Melting Point 44.24°C (estimate) [3][4]

Boiling Point 233.16°C (rough estimate) [3][4]

Density 0.9620 g/cm³ [3]

Flash Point 111.5 ± 13.0 °C [3]

Refractive Index 1.450 [3]

LogP 0.28 [3]

Synthesis of 1,6-Heptanediol
A common laboratory-scale synthesis of 1,6-heptanediol involves the reduction of a pimelic

acid derivative, such as dimethyl pimelate.

Experimental Protocol: Reduction of Dimethyl Pimelate
This method utilizes a powerful reducing agent, lithium aluminum hydride (LiAlH₄), to convert

the ester functional groups of dimethyl pimelate into primary alcohols.

Materials:

Dimethyl pimelate (CAS No. 1732-08-7)[5]

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (HCl), dilute solution

Sodium sulfate (Na₂SO₄), anhydrous
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Rotary evaporator

Separatory funnel

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,

etc.)

Procedure:

A solution of dimethyl pimelate in an anhydrous ether (such as diethyl ether or THF) is

prepared in a round-bottom flask equipped with a magnetic stirrer, a condenser, and a

dropping funnel.

The flask is cooled in an ice bath, and a solution of lithium aluminum hydride in the same

anhydrous solvent is added dropwise from the dropping funnel with continuous stirring. The

addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature for several

hours to ensure the complete reduction of the ester.

The reaction is then carefully quenched by the slow, dropwise addition of water, followed by

a dilute solution of hydrochloric acid to neutralize the excess LiAlH₄ and hydrolyze the

aluminum salts.

The organic layer is separated using a separatory funnel. The aqueous layer is extracted

several times with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,

and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield crude 1,6-
heptanediol.

The crude product can be further purified by distillation under reduced pressure or by

recrystallization.
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A patent for the synthesis of dimethyl pimelate describes a process involving the reaction of

pimelic acid with methanol in the presence of p-toluenesulfonic acid as a catalyst, followed by

purification via high-vacuum distillation, achieving a yield of 98.08%.[6]
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Dimethyl Pimelate

Reaction Mixture

1. Add to

LiAlH4 in Ether/THF

2. Add dropwise

Quenching (H2O, HCl)

3. Stir & then quench

Extraction & Drying

4. Work-up

Purification

5. Isolate crude product

1,6-Heptanediol

6. Distill/Recrystallize
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Reaction Steps

1,6-Heptanediol

Esterification (Heat, N2)

Dicarboxylic Acid

Polyester

Polycondensation (High Temp, Vacuum)

+ Catalyst
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Reaction Step

1,6-Heptanediol

Polyaddition Reaction

Diisocyanate

+ Catalyst

Polyurethane
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Short-chain Aliphatic Diols (e.g., 1,6-Hexanediol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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